Cas no 1361536-22-2 (6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361536-22-2
• MF: C₁₃H₆Cl₃FN₂
• MW: 315.55754327774
• CID: 4967741
• Update Time: 2025-06-11

6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H6Cl3FN2/c14-9-5-8(6-10(15)12(9)16)13-7(3-4-18)1-2-11(17)19-13/h1-2,5-6H,3H2
• InChI Key： LHBNOKKGQVQGRK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(N=1)F)CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 4.5
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile

Recent Advances in the Study of 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS: 1361536-22-2)

6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS: 1361536-22-2) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated and trichlorophenyl-substituted pyridine structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

One of the key areas of research has been the compound's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways. These findings suggest its potential as a lead compound for the development of new antibiotics.

In addition to its antimicrobial effects, recent investigations have explored the anticancer potential of 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile. A preclinical study conducted by researchers at the National Cancer Institute revealed that the compound induces apoptosis in several cancer cell lines, including breast, lung, and colon cancer. The study identified the compound's interaction with key apoptotic proteins, such as Bcl-2 and caspase-3, as a possible mechanism underlying its cytotoxic effects. These results highlight its potential as a candidate for further development in oncology.

The synthetic optimization of 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile has also been a focus of recent research. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing. This advancement is expected to facilitate larger-scale production for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore formulation strategies such as nanoparticle encapsulation and prodrug derivatization. Additionally, ongoing toxicology assessments are critical to ensuring the compound's safety profile before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles.

In conclusion, 6-Fluoro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile (CAS: 1361536-22-2) represents a multifaceted compound with significant therapeutic potential. Its antimicrobial and anticancer properties, coupled with advancements in synthetic methodologies, position it as a promising candidate for future drug development. Continued research efforts will be essential to fully realize its clinical applications and overcome existing limitations.